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Compound of Interest

Compound Name: Acetic acid, (hydroxyimino)-, (Z)-

Cat. No.: B12441912 Get Quote

Technical Support Center: (Z)-2-
(hydroxyimino)acetic acid
This technical support center provides researchers, scientists, and drug development

professionals with guidance on the common pitfalls in handling and disposing of (Z)-2-

(hydroxyimino)acetic acid, also known as glyoxylic acid oxime.

Frequently Asked Questions (FAQs)
Q1: What are the primary stability concerns with (Z)-2-(hydroxyimino)acetic acid?

A1: (Z)-2-(hydroxyimino)acetic acid has several stability concerns. It is thermally sensitive and

decomposes at temperatures above 160°C without melting.[1] The compound is also

hygroscopic, readily absorbing moisture from the air, and is susceptible to oxidation, especially

when not stored under an inert atmosphere.[1] Additionally, acidic conditions can cause it to

tautomerize into its nitroso form.[1]

Q2: What are the main safety hazards associated with (Z)-2-(hydroxyimino)acetic acid?

A2: The primary safety hazards include irritation to the skin, eyes, and respiratory tract.[2]

Inhalation may lead to respiratory irritation, and direct contact can cause skin and eye irritation.

[2] Although the toxicological properties have not been fully investigated, it is recommended to

handle this compound with care, using appropriate personal protective equipment (PPE).[2]
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Q3: How should (Z)-2-(hydroxyimino)acetic acid be properly stored?

A3: To ensure its stability, (Z)-2-(hydroxyimino)acetic acid should be stored in a tightly sealed

container in a cool, dry, and well-ventilated area.[2] It is also advisable to store it under an inert

atmosphere to prevent oxidation and moisture absorption.[1][3]

Q4: What are some common impurities found in (Z)-2-(hydroxyimino)acetic acid?

A4: Common impurities can arise from the synthesis process. For instance, when synthesized

from glyoxylic acid and hydroxylamine hydrochloride, impurities such as oxalic acid and glycolic

acid may be present from the glyoxylic acid raw material.[4]
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Issue Possible Cause Troubleshooting Steps

Unexpected reaction or

decomposition
Thermal instability

Ensure the reaction

temperature is kept below the

decomposition temperature of

160°C.[1] Monitor the reaction

temperature closely, especially

during exothermic processes.

Incompatible reagents

Avoid strong oxidizing agents,

strong acids, and strong

bases. Consult the Safety Data

Sheet (SDS) for a

comprehensive list of

incompatible materials.[5][6]

Low product yield
Degradation of starting

material

Use fresh (Z)-2-

(hydroxyimino)acetic acid. Due

to its hygroscopic and

oxidative nature, prolonged

storage can lead to

degradation.[1]

Improper reaction conditions

Optimize reaction parameters

such as temperature, pH, and

solvent. Acidic conditions can

lead to tautomerization.[1]

Difficulty in handling the solid Hygroscopicity

Handle the compound in a dry

environment, such as a glove

box, or under a stream of inert

gas. Store in a desiccator.[1][3]

Inconsistent analytical results Presence of impurities

Purify the compound before

use, for example, by

recrystallization, if impurities

from the synthesis are

suspected.[4]
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Quantitative Data Summary
Property Value Source

Molecular Formula C₂H₃NO₃ [1][7]

Molecular Weight 89.05 g/mol [1][7]

Melting Point 162–164°C (decomposes) [1]

pKa ~2.3 [1]

Experimental Protocols
Protocol 1: General Handling of (Z)-2-
(hydroxyimino)acetic acid

Preparation: Work in a well-ventilated fume hood. Ensure an eyewash station and safety

shower are readily accessible.[2]

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,

gloves, and a lab coat.[2]

Handling:

Minimize the generation of dust.[2]

Use a spatula to handle the solid.

If possible, handle in an inert atmosphere (e.g., a glove box with nitrogen or argon) to

prevent moisture absorption and oxidation.[1]

Keep the container tightly closed when not in use.[2]

Cleaning: Clean any spills immediately by sweeping or vacuuming the material into a

suitable disposal container.[2] Wash the affected area thoroughly.

Protocol 2: Disposal of (Z)-2-(hydroxyimino)acetic acid
Waste

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.vulcanchem.com/product/vc16700004
https://pubchem.ncbi.nlm.nih.gov/compound/2-hydroxyiminoacetic-acid
https://www.vulcanchem.com/product/vc16700004
https://pubchem.ncbi.nlm.nih.gov/compound/2-hydroxyiminoacetic-acid
https://www.vulcanchem.com/product/vc16700004
https://www.vulcanchem.com/product/vc16700004
https://pim-resources.coleparmer.com/sds/33142.pdf
https://pim-resources.coleparmer.com/sds/33142.pdf
https://pim-resources.coleparmer.com/sds/33142.pdf
https://www.vulcanchem.com/product/vc16700004
https://pim-resources.coleparmer.com/sds/33142.pdf
https://pim-resources.coleparmer.com/sds/33142.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12441912?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Collection: Collect all waste containing (Z)-2-(hydroxyimino)acetic acid, including

unused product and contaminated materials, in a clearly labeled, sealed container.

Incompatible Waste Streams: Do not mix with strong oxidizing agents, strong acids, or strong

bases in the same waste container to avoid potentially hazardous reactions.

Disposal Route: Dispose of the chemical waste through a licensed hazardous waste disposal

company. Follow all local, state, and federal regulations for chemical waste disposal.

Visualizations

Start: Handling (Z)-2-(hydroxyimino)acetic acid

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Work in a Well-Ventilated Fume Hood

Handle in Inert Atmosphere
(if possible)

Dispense Required Amount

Keep Container Tightly Closed

End of Handling
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Click to download full resolution via product page

Caption: Workflow for safe handling of (Z)-2-(hydroxyimino)acetic acid.

Start: Disposal of Waste

Collect Waste in Labeled Container

Check for Incompatible Waste
(Strong Oxidizers, Acids, Bases)?

Use Separate Waste Containers

Yes

Combine with Compatible Waste

No

Seal Container Securely

Dispose as Hazardous Waste via
Licensed Contractor

End of Disposal

Click to download full resolution via product page

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b12441912?utm_src=pdf-body-img
https://www.benchchem.com/product/b12441912?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12441912?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Decision tree for the disposal of (Z)-2-(hydroxyimino)acetic acid waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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